4-ethyl-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-2,3-dioxopiperazine-1-carboxamide

• IUPAC Name: 4-ethyl-N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]-2,3-dioxopiperazine-1-carboxamide
• InChI: InChI=1S/C19H25N3O5/c1-3-21-9-10-22(17(24)16(21)23)18(25)20-12-19(26)8-4-5-13-11-14(27-2)6-7-15(13)19/h6-7,11,26H,3-5,8-10,12H2,1-2H3,(H,20,25)
• InChI Key: FCALJCCFFKWSCZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)NCC2(CCCC3=C2C=CC(=C3)OC)O
• Molecular Formula: C19H25N3O5
• Molecular Weight: 375.4 g/mol

Description

4-ethyl-N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)-2,3-dioxopiperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H25N3O5 and its molecular weight is 375.425. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structural similarities, including various piperazine derivatives and naphthalene-containing molecules, have been synthesized and characterized to explore their chemical properties and potential applications. For instance, the synthesis and in vitro metabolism of new psychoactive substances like methoxypiperamide have been studied to understand their chemical behavior and potential biological interactions, highlighting the academic labs' ability to respond to and disseminate information about emerging compounds (Power et al., 2014).

Pharmacological Evaluation

Several studies have focused on the design, synthesis, and pharmacological evaluation of structurally related compounds as potential therapeutic agents. For example, novel series of 3-ethoxyquinoxalin-2-carboxamides were designed and synthesized as 5-HT3 receptor antagonists, showing significant anti-depressant-like activity (Mahesh et al., 2011). This research underlines the continuous search for new therapeutic compounds with improved efficacy and specificity.

Potential Therapeutic Applications

The exploration of potential therapeutic applications extends to the investigation of nootropic agents, antimicrobial activities, and the development of compounds with selective receptor affinity. Studies on compounds like σ receptor ligands have been directed towards their potential use in oncology and diagnostic applications, indicating a broader interest in leveraging specific chemical structures for targeted therapeutic outcomes (Abate et al., 2011).